Cas no 19422-09-4 (2-[4-(dimethylamino)phenyl]-3-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-3-ium iodide)

• Product name: 2-[4-(dimethylamino)phenyl]-3-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-3-ium iodide
• CAS No: 19422-09-4
• MF: C₁₆H₂₁IN₂S
• MW: 400.320814847946
• CID: 1386726
• PubChem ID: 29588

2-[4-(dimethylamino)phenyl]-3-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(dimethylamino)phenyl]-3-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-3-ium iodide
• N,N-dimethyl-4-(3-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-3-ium-2-yl)aniline,iodide
• 2-(p-(Dimethylamino)phenyl)-4,5,6,7-tetrahydro-3-methyl-benzothiazolium iodide
• DTXSID40941140
• 19422-09-4
• N,N-Dimethyl-4-(3-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-ylidene)cyclohexa-2,5-dien-1-iminium iodide
• Benzothiazolium, 2-(p-(dimethylamino)phenyl)-4,5,6,7-tetrahydro-3-methyl-, iodide

• Inchi： InChI=1S/C16H21N2S.HI/c1-17(2)13-10-8-12(9-11-13)16-18(3)14-6-4-5-7-15(14)19-16;/h8-11H,4-7H2,1-3H3;1H/q+1;/p-1
• InChI Key： AYWNCIZIGBPNSK-UHFFFAOYSA-M
• SMILES： C[N+]1=C(SC2=C1CCCC2)C3=CC=C(C=C3)N(C)C.[I-]

Computed Properties

• Exact Mass: 378.8823
• Monoisotopic Mass: 400.04702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.4Ų

Experimental Properties

• PSA: 7.12